Cas no 22217-77-2 (2H-Pyrrole, 3,4-dihydro-5-(4-methylphenyl)-)

• Product Name: 2H-Pyrrole, 3,4-dihydro-5-(4-methylphenyl)-
• CAS No: 22217-77-2
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 1408161
• PubChem ID: 12327449
• Update Time: 2025-04-20

2H-Pyrrole, 3,4-dihydro-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 3,4-dihydro-5-(4-methylphenyl)-
• NoName_3164
• 5-(p-Tolyl)-3,4-dihydro-2H-pyrrole
• SY253294
• AKOS025213953
• MFCD28040028
• DTXSID90902625
• 22217-77-2

• Inchi： 1S/C11H13N/c1-9-4-6-10(7-5-9)11-3-2-8-12-11/h4-7H,2-3,8H2,1H3
• InChI Key： XQWIWECDDSGMPG-UHFFFAOYSA-N
• SMILES： N1CCCC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36